Cas no 1642557-04-7 (tert-butyl N-[(1R,3S)-3-aminocyclopentyl]-N-methylcarbamate)

• Product name: tert-butyl N-[(1R,3S)-3-aminocyclopentyl]-N-methylcarbamate
• CAS No: 1642557-04-7
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD31744060
• CID: 5245987

tert-butyl N-[(1R,3S)-3-aminocyclopentyl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[cis-3-aminocyclopentyl]-N-methylcarbamate
• tert-butyl ((1R,3S)-3-aminocyclopentyl)(methyl)carbamate
• Carbamic acid,N-[(1R,3S)-3-aminocyclopentyl]-N-methyl-, 1,1-dimethylethyl ester
• tert-butyl N-[(1R,3S)-3-aminocyclopentyl]-N-methylcarbamate

• MDL： MFCD31744060
• Inchi： 1S/C11H22N2O2/c1-11(2,3)15-10(14)13(4)9-6-5-8(12)7-9/h8-9H,5-7,12H2,1-4H3/t8-,9+/m0/s1
• InChI Key： KAUUUTDOHYYFTF-DTWKUNHWSA-N
• SMILES： C(OC(C)(C)C)(=O)N([C@@H]1CC[C@H](N)C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-[(1R,3S)-3-aminocyclopentyl]-N-methylcarbamate

Comprehensive Overview of tert-butyl N-[(1R,3S)-3-aminocyclopentyl]-N-methylcarbamate (CAS No. 1642557-04-7)

tert-butyl N-[(1R,3S)-3-aminocyclopentyl]-N-methylcarbamate (CAS No. 1642557-04-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This chiral carbamate derivative features a cyclopentyl backbone with tert-butyl and methylcarbamate functional groups, making it a valuable intermediate for drug discovery. Its stereochemistry (1R,3S) is particularly significant for applications in asymmetric synthesis and enzyme inhibition studies. Researchers frequently search for "tert-butyl carbamate synthesis" or "chiral amine building blocks," reflecting its relevance in modern medicinal chemistry.

The compound’s structural uniqueness lies in its N-methylcarbamate moiety, which enhances stability and bioavailability—a critical factor for "prodrug design" and "targeted drug delivery," trending topics in 2024. With the rise of AI-driven molecular modeling, queries like "CAS 1642557-04-7 applications in machine learning for chemistry" highlight its role in computational drug development. Its aminocyclopentyl core also aligns with interest in "small molecule modulators" for neurodegenerative diseases, a hot area in biomedical research.

From a synthetic perspective, tert-butyl N-[(1R,3S)-3-aminocyclopentyl]-N-methylcarbamate is often prepared via stereoselective amination or Boc-protection strategies. Lab protocols emphasizing "green chemistry alternatives for carbamate formation" are gaining traction, reflecting environmental concerns. The compound’s CAS No. 1642557-04-7 is frequently cross-referenced in patents related to "kinase inhibitors" and "GPCR-targeted therapies," underscoring its commercial importance.

Analytical characterization of this compound typically involves HPLC chiral separation and NMR spectroscopy, with researchers increasingly searching for "high-throughput purity analysis methods." Its stability under physiological conditions makes it a candidate for "metabolite identification studies," another emerging focus area. Regulatory compliance queries, such as "CAS 1642557-04-7 REACH status," indicate its safe handling profile in industrial settings.

In summary, tert-butyl N-[(1R,3S)-3-aminocyclopentyl]-N-methylcarbamate bridges multiple disciplines—from synthetic organic chemistry to AI-aided drug design. Its versatility in "peptide mimetics" and "catalysis" ensures sustained interest, while its CAS No. 1642557-04-7 serves as a key identifier for global research collaboration. As the demand for chiral auxiliaries grows, this compound remains pivotal in advancing precision medicine and sustainable chemistry.